Cas no 59834-05-8 (4-(1,2,3-Thiadiazol-4-yl)phenol)

• Product Name: 4-(1,2,3-Thiadiazol-4-yl)phenol
• CAS No: 59834-05-8
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• MDL: MFCD00052106
• CID: 367208
• PubChem ID: 2796860
• Update Time: 2025-06-09

4-(1,2,3-Thiadiazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3-Thiadiazol-4-yl)phenol
• Phenol,4-(1,2,3-thiadiazol-4-yl)-
• 4-(thiadiazol-4-yl)phenol
• AKOS006229403
• 4-(4-Hydroxyphenyl)-1,2,3-thiadiazole
• DTXSID90383859
• 4-(1,2,3-thiadiazol-4-yl)-phenol
• SCHEMBL1673852
• 4-(4-hydroxyphenyl)1,2,3-thiadiazole
• WZYGGUZFRLVCJT-UHFFFAOYSA-N
• FT-0616446
• 4-(4-hydroxyphenyl)1,2,3-thia-diazole
• 4-[1,2,3]-thiadiazol-4-yl-phenol
• 10L-018
• A832494
• Bionet2_000865
• MFCD00052106
• 4-(4-thiadiazolyl)phenol
• 4-[1,2,3]thiadiazol-4-yl-phenol
• Z1201618245
• F2145-0454
• 59834-05-8
• HMS1366H07
• CS-0222377
• EN300-110983

• MDL： MFCD00052106
• Inchi： 1S/C8H6N2OS/c11-7-3-1-6(2-4-7)8-5-12-10-9-8/h1-5,11H
• InChI Key： WZYGGUZFRLVCJT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)O)N=N1

Computed Properties

• Exact Mass: 178.02000
• Monoisotopic Mass: 178.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 105/0.75mm
• Flash Point: 162.2°C
• Refractive Index: 1.653
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• PSA: 74.25000
• LogP: 1.91070

4-(1,2,3-Thiadiazol-4-yl)phenol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22